Cas no 1805603-27-3 (2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride)

• Product Name: 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride
• CAS No: 1805603-27-3
• MF: C₇H₆ClF₂NO₃S
• MW: 257.642246723175
• CID: 4889559
• Update Time: 2025-05-26

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride

• Inchi： 1S/C7H6ClF2NO3S/c1-3-2-4(15(8,13)14)11-5(6(3)12)7(9)10/h2,7,12H,1H3
• InChI Key： WRTPTTKXMSSXFI-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C)=C(C(C(F)F)=N1)O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 319
• XLogP3: 1.9
• Topological Polar Surface Area: 75.6

Additional information on 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride

Introduction to 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl Chloride (CAS No. 1805603-27-3) and Its Applications in Modern Chemical Biology

2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride, identified by the CAS number 1805603-27-3, is a specialized organic compound that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound belongs to the pyridine sulfonyl chloride class, characterized by its unique structural features, including a difluoromethyl group, a hydroxyl group, and a methyl substituent on the pyridine ring, as well as a sulfonyl chloride functional group. These structural elements contribute to its versatile reactivity, making it a valuable intermediate in the synthesis of various biologically active molecules.

The presence of the difluoromethyl group in the molecular structure is particularly noteworthy, as it introduces electron-withdrawing effects that can modulate the reactivity and binding properties of the compound. This feature has been exploited in medicinal chemistry to enhance metabolic stability and binding affinity in drug candidates. Additionally, the hydroxyl and methyl substituents on the pyridine ring further influence the compound's chemical behavior, enabling diverse functionalization strategies that are crucial for drug development.

In recent years, there has been growing interest in leveraging sulfonyl chlorides as key intermediates in synthetic chemistry. The sulfonyl chloride moiety is known for its ability to participate in nucleophilic substitution reactions, allowing for the facile introduction of various functional groups into complex molecular frameworks. This property has made 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride a valuable tool for constructing heterocyclic compounds that are prevalent in many pharmacologically active agents.

One of the most compelling applications of this compound is in the development of novel inhibitors targeting enzyme-catalyzed reactions. Enzymes such as kinases and proteases often play critical roles in cellular signaling pathways and are implicated in numerous diseases. By designing molecules that mimic or interfere with these enzymatic processes, researchers can develop therapeutic agents that modulate cellular function. The structural features of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride make it an ideal candidate for generating such enzyme inhibitors, particularly those requiring precise steric and electronic properties to achieve high selectivity.

Recent studies have highlighted the potential of this compound in the synthesis of small-molecule probes for biochemical assays. These probes are essential tools for understanding enzyme mechanisms and identifying new drug targets. For instance, researchers have utilized derivatives of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride to develop fluorescently labeled inhibitors that allow for real-time monitoring of enzymatic activity. Such advancements underscore the importance of this compound in enabling cutting-edge biochemical research.

The pharmaceutical industry has also shown considerable interest in 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride due to its role as a building block for more complex drug candidates. The ability to introduce diverse functional groups via sulfonyl chloride chemistry provides synthetic chemists with unparalleled flexibility in designing molecules with tailored biological activities. This flexibility is particularly important in early-stage drug discovery, where rapid iteration and optimization are essential for identifying promising lead compounds.

Moreover, the unique electronic properties of the difluoromethyl group have been explored in the context of developing photoactivatable probes for studying protein-protein interactions. These probes rely on photoinduced electron transfer (PET) mechanisms to generate reactive species that can covalently label target proteins. The incorporation of 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride into such probes has demonstrated enhanced photostability and improved cellular uptake, making them more effective tools for biological imaging.

In conclusion, 2-(Difluoromethyl)-3-hydroxy-4-methylpyridine-6-sulfonyl chloride (CAS No. 1805603-27-3) represents a versatile and powerful tool for synthetic chemists and biologists alike. Its unique structural features enable diverse applications across multiple disciplines, from enzyme inhibition to biochemical assays and beyond. As research continues to uncover new methodologies and targets, this compound is poised to remain at the forefront of innovation in chemical biology and pharmaceutical development.